molecular formula C20H19N3OS2 B214244 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

Cat. No. B214244
M. Wt: 381.5 g/mol
InChI Key: YUQLCFIENJIYEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile, also known as TPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. TPC is a heterocyclic compound that contains a pyridine ring, a thiophene ring, and a pyran ring. TPC has shown promising results in scientific research, particularly in the areas of cancer treatment and drug discovery.

Mechanism of Action

The mechanism of action of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell growth and proliferation. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been shown to inhibit the activity of several enzymes involved in cancer cell metabolism, including lactate dehydrogenase and pyruvate kinase. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has also been found to interact with various receptors and ion channels, including the GABA-A receptor and the TRPM8 ion channel.
Biochemical and Physiological Effects:
2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects, particularly in cancer cells. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has also been shown to inhibit cell proliferation by arresting the cell cycle at the G2/M phase. In addition, 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been found to inhibit angiogenesis, or the formation of new blood vessels, which is necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile in lab experiments is its versatility as a drug discovery tool. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been found to interact with a variety of biological targets, making it a valuable tool for identifying new drug targets and developing new drugs. However, one of the limitations of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is its complex synthesis process, which requires expertise in organic chemistry. In addition, 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has not yet been extensively studied in vivo, so its potential side effects and toxicity are not fully understood.

Future Directions

There are several future directions for research on 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile. One area of research is the development of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile derivatives with improved potency and selectivity. Another area of research is the investigation of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile's potential as a treatment for other types of cancer, such as lung cancer and ovarian cancer. In addition, further research is needed to fully understand the mechanism of action of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile and its potential side effects and toxicity in vivo. Finally, 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile could be further explored as a drug discovery tool for identifying new drug targets and developing new drugs.

Synthesis Methods

The synthesis of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile involves a multi-step process that requires expertise in organic chemistry. The first step involves the condensation of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 2-hydroxy-3-methylbenzaldehyde in the presence of a catalyst to form a Schiff base. The Schiff base is then reacted with 2-thiophenemethyl bromide in the presence of a base to form the desired product, 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile.

Scientific Research Applications

2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. One of the most promising applications of 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is in cancer treatment. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has been shown to inhibit the growth of cancer cells, particularly in breast cancer, by inducing apoptosis and inhibiting cell proliferation. 2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has also shown potential as a drug discovery tool, as it has been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels.

properties

Product Name

2-amino-6-ethyl-4-thien-2-yl-8-(thien-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

Molecular Formula

C20H19N3OS2

Molecular Weight

381.5 g/mol

IUPAC Name

2-amino-6-ethyl-4-thiophen-2-yl-8-(thiophen-2-ylmethyl)-4,5-dihydropyrano[3,2-c]pyridine-3-carbonitrile

InChI

InChI=1S/C20H19N3OS2/c1-2-23-11-13(9-14-5-3-7-25-14)19-16(12-23)18(17-6-4-8-26-17)15(10-21)20(22)24-19/h3-8,11,18H,2,9,12,22H2,1H3

InChI Key

YUQLCFIENJIYEV-UHFFFAOYSA-N

SMILES

CCN1CC2=C(C(=C1)CC3=CC=CS3)OC(=C(C2C4=CC=CS4)C#N)N

Canonical SMILES

CCN1CC2=C(C(=C1)CC3=CC=CS3)OC(=C(C2C4=CC=CS4)C#N)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.